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Compound of Interest

Compound Name: Rutaevin 7-acetate

Cat. No.: B3029322 Get Quote

In-Depth Technical Guide: Rutaevin 7-acetate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Rutaevin 7-acetate is a naturally occurring limonoid, a class of chemically diverse

tetranortriterpenoids found in citrus and other plant species. While specific research on

Rutaevin 7-acetate is limited, its parent compounds and related limonoids have garnered

interest for their potential biological activities. This guide provides the available technical data

for Rutaevin 7-acetate and outlines a general framework for its potential extraction and study,

based on established methodologies for limonoids.

Chemical and Physical Data
The fundamental chemical and physical properties of Rutaevin 7-acetate are summarized

below. This information is critical for its identification, quantification, and use in experimental

settings.
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Parameter Value Reference

CAS Number 62306-81-4 [1][2][3]

Molecular Weight 528.55 g/mol [2][3]

Molecular Formula C28H32O10 [2][3]

Class Limonoid [1][2]

Biological Activity and Potential Applications
Detailed studies on the mechanism of action and specific biological activities of Rutaevin 7-
acetate are not extensively available in peer-reviewed literature. However, vendor-supplied

information suggests its potential for research in oncology. Specifically, it has been noted for its

potential in studying the growth of both estrogen receptor-negative and estrogen receptor-

positive human breast cancer cells[1]. This aligns with the broader research into limonoids,

which have been investigated for various therapeutic properties.

Experimental Protocols
Specific, validated experimental protocols for the isolation, synthesis, or biological evaluation of

Rutaevin 7-acetate are not readily available in the public domain. However, a generalized

workflow for the extraction and isolation of limonoids from plant material can be described.

Researchers may adapt the following general protocol for the extraction of Rutaevin 7-acetate
from a relevant plant source, such as the seeds of Microula sikkimensis, where it has been

identified[2].

Generalized Limonoid Extraction and Isolation Workflow
This workflow is a representative example and would require optimization for the specific target

compound and plant matrix.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://dcchemicals.com/coa/COA_DC46654.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB63372711.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB63372711.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB63372711.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB63372711.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB63372711.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB63372711.htm
https://dcchemicals.com/coa/COA_DC46654.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB63372711.htm
https://www.benchchem.com/product/b3029322?utm_src=pdf-body
https://www.benchchem.com/product/b3029322?utm_src=pdf-body
https://dcchemicals.com/coa/COA_DC46654.html
https://www.benchchem.com/product/b3029322?utm_src=pdf-body
https://www.benchchem.com/product/b3029322?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB63372711.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
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Extraction with Organic Solvent (e.g., Acetone, Ethanol)

Concentration under Vacuum

Column Chromatography (Silica Gel)

Preparative HPLC

Isolated Rutaevin 7-acetate

Structural Elucidation (NMR, MS)
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Caption: Generalized workflow for the extraction and isolation of limonoids from a plant source.
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Signaling Pathways
Currently, there is a lack of published research detailing the specific signaling pathways

modulated by Rutaevin 7-acetate. Therefore, a diagram of its signaling pathway cannot be

provided at this time. Future research would be necessary to elucidate its mechanism of action

and its effects on cellular signaling cascades.

Conclusion
Rutaevin 7-acetate is a limonoid with known chemical properties but limited publicly available

biological data. While its potential in cancer research has been suggested, further investigation

is required to substantiate these claims and to understand its mechanism of action. The

provided generalized experimental workflow for limonoid isolation offers a starting point for

researchers interested in studying this compound. The lack of detailed information highlights an

opportunity for novel research to characterize the bioactivity and therapeutic potential of

Rutaevin 7-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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